Cas no 1260811-07-1 (2-(5-Chloropyrimidin-4-yl)acetic acid)

• Product Name: 2-(5-Chloropyrimidin-4-yl)acetic acid
• CAS No: 1260811-07-1
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 1081670
• PubChem ID: 71748441
• Update Time: 2025-04-20

2-(5-Chloropyrimidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloropyrimidin-4-yl)acetic acid
• DTXSID70857543
• SB56680
• (5-Chloropyrimidin-4-yl)acetic acid
• 2-(5-Chloropyrimidin-4-yl)aceticacid
• 1260811-07-1
• EN300-213602

• Inchi： 1S/C6H5ClN2O2/c7-4-2-8-3-9-5(4)1-6(10)11/h2-3H,1H2,(H,10,11)
• InChI Key： UJTDYOKMEQEMDQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CN=C1CC(=O)O

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų